Cas no 2094962-74-8 (3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one)

• Product Name: 3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• CAS No: 2094962-74-8
• MF: C₁₆H₁₃Cl₂NO
• MW: 306.186522245407
• CID: 5872486
• PubChem ID: 121569330
• Update Time: 2025-10-05

3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• EN300-26582099
• (E)-3-(2,3-Dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one
• 2094962-74-8
• Z1939324215

• Inchi： 1S/C16H13Cl2NO/c1-10-3-4-13(9-11(10)2)14(20)6-5-12-7-8-19-16(18)15(12)17/h3-9H,1-2H3/b6-5+
• InChI Key： YQNREBMVIIDMCO-AATRIKPKSA-N
• SMILES： ClC1C(=NC=CC=1/C=C/C(C1C=CC(C)=C(C)C=1)=O)Cl

Computed Properties

• Exact Mass: 305.0374194g/mol
• Monoisotopic Mass: 305.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 30Ų

Additional information on 3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one

Exploring the Properties and Applications of 3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one (CAS No. 2094962-74-8)

The compound 3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one (CAS No. 2094962-74-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a dichloropyridine moiety and a dimethylphenyl group linked by a prop-2-en-1-one bridge, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and optoelectronic devices.

One of the most intriguing aspects of 3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern pharmaceuticals, and the presence of both pyridine and phenyl rings in this compound offers a rich platform for chemical modifications. Recent studies have explored its utility in creating kinase inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders. The compound's ability to act as a scaffold for designing targeted therapies is a hot topic in medicinal chemistry forums and academic discussions.

In the realm of agrochemicals, 3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one has shown promise as a precursor for pesticide development. Its structural features align with the growing demand for environmentally friendly pest control solutions. The dichloropyridine component, in particular, is known for its bioactivity against a wide range of agricultural pests. This has led to increased interest from agrochemical companies aiming to develop next-generation crop protection agents with lower environmental impact.

Another area where this compound excels is in material science. Its conjugated system, characterized by alternating single and double bonds, makes it a candidate for organic electronics. Researchers are investigating its potential in OLEDs (organic light-emitting diodes) and photovoltaic cells, where its electron-withdrawing and donating properties could enhance device performance. The compound's stability under various conditions further bolsters its appeal for industrial applications.

The synthesis of 3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one typically involves cross-coupling reactions, a topic frequently searched by chemistry enthusiasts and professionals alike. These reactions are pivotal in modern organic synthesis, enabling the construction of complex molecules with high precision. The compound's CAS No. 2094962-74-8 is often referenced in patents and scientific literature, highlighting its commercial and academic relevance.

From an SEO perspective, keywords like "dichloropyridine derivatives," "dimethylphenyl compounds," and "prop-2-en-1-one applications" are highly searched in academic and industrial databases. These terms reflect the compound's multifaceted utility and the growing curiosity around its properties. Additionally, questions such as "How is 3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one synthesized?" or "What are the industrial uses of CAS No. 2094962-74-8?" are common among researchers and students, underscoring the need for detailed, accessible information.

In conclusion, 3-(2,3-dichloropyridin-4-yl)-1-(3,4-dimethylphenyl)prop-2-en-1-one (CAS No. 2094962-74-8) is a compound of immense scientific and industrial interest. Its applications span drug discovery, agrochemicals, and advanced materials, making it a subject of ongoing research and innovation. As the demand for specialized organic compounds grows, this molecule is poised to play a pivotal role in shaping future technologies and therapeutic solutions.